Cas no 92-47-7 (2H-1-Benzopyran-2-one,3,4-dihydro-6-methyl-)

• Product Name: 2H-1-Benzopyran-2-one,3,4-dihydro-6-methyl-
• CAS No: 92-47-7
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 804250
• PubChem ID: 66708
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,3,4-dihydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,3,4-dihydro-6-methyl-
• 3,4-dihydro-6-methyl-2H-1-benzopyran-2-one
• 6-methyl-3,4-dihydrochromen-2-one
• NSC19513
• 6-Methyl-2-chromanone #
• 6-Methyl-3,4-dihydrocoumarin
• 2H-1-Benzopyran-2-one, 3,4-dihydro-6-methyl-
• UNII-8FQ6538M2N
• 3,4-Dihydro-6-methylcoumarin
• Q27270340
• SCHEMBL3504905
• DTXSID8059055
• EINECS 202-157-2
• 6-Methylchroman-2-one
• NSC-19513
• NS00039463
• 6-methyl-chroman-2-one
• Hydrocoumarin, 6-methyl-
• 6-Methylhydrocoumarin
• 2H-1-Benzopyran-2-one,4-dihydro-6-methyl-
• 92-47-7
• 6-Methyl-3,4-dihydro-2H-1-benzopyran-2-one
• 6-Methylchromanone, AldrichCPR
• NSC 19513
• 6-Methyl-2-chromanone
• AI3-24744
• 8FQ6538M2N

• Inchi： 1S/C10H10O2/c1-7-2-4-9-8(6-7)3-5-10(11)12-9/h2,4,6H,3,5H2,1H3
• InChI Key： TWAXWQHDMDUHDN-UHFFFAOYSA-N
• SMILES： O1C(CCC2C=C(C)C=CC1=2)=O

Computed Properties

• Exact Mass: 162.06808
• Monoisotopic Mass: 162.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2

Experimental Properties

• Density: 1.157
• Boiling Point: 288.4°C at 760 mmHg
• Flash Point: 116.5°C
• Refractive Index: 1.555